Cas no 622793-73-1 ((2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622793-73-1
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 5417694
• Update Time: 2025-10-29

(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 2-[(3-chlorophenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl ester (9CI)
• (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C18H14ClNO4/c1-20(2)18(22)23-13-6-7-14-15(10-13)24-16(17(14)21)9-11-4-3-5-12(19)8-11/h3-10H,1-2H3
• InChI Key： NBQHFXMGKJVJOT-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(Cl)=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Chemical Profile of (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 622793-73-1)

(2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate, identified by its CAS number 622793-73-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural versatility. The presence of a carbamate functional group and a conjugated system enhances its potential as a pharmacophore in drug discovery.

The molecular structure of this compound features a central benzofuran core substituted with a 3-chlorophenyl group and an N,N-dimethylcarbamate moiety. The methylidene double bond at the 2-position contributes to the compound's electrophilic nature, making it a valuable intermediate in various synthetic pathways. Additionally, the 3-oxo group introduces polarity and reactivity, which can be exploited for further functionalization.

In recent years, there has been growing interest in benzofuran derivatives due to their reported activities as kinase inhibitors, antitumor agents, and antimicrobial compounds. The specific substitution pattern of (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate suggests potential interactions with biological targets such as protein kinases and transcription factors. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran scaffold efficiently. The incorporation of the carbamate group requires careful control of reaction conditions to ensure high yield and purity.

From a computational chemistry perspective, the electronic properties of this molecule have been studied using density functional theory (DFT) calculations. These studies have provided insights into the optimized geometry, vibrational frequencies, and electronic distribution within the molecule. The results suggest that the conjugated system plays a crucial role in stabilizing the negative charge density, which is essential for its biological activity.

The pharmacokinetic properties of (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate are under investigation to assess its suitability for therapeutic applications. In vitro assays have been conducted to evaluate its binding affinity to target proteins and its metabolic stability. These experiments are critical for determining the compound's potential as a lead candidate in drug development.

One of the most promising applications of this compound is in the treatment of chronic inflammatory diseases. Emerging research indicates that benzofuran derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural features of 622793-73-1 make it a candidate for further optimization to enhance its efficacy and selectivity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many bioactive compounds have been derived from natural sources, and synthetic modifications can lead to novel derivatives with improved properties. The benzofuran core found in this compound resembles structures found in various plants and fungi, suggesting potential bioactivity derived from natural products.

In conclusion, (2Z)-2-(3-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 622793-73-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.